2-Propen-1-ol, 3-phenyl-
2-Propen-1-ol, 3-phenyl-
trans-Cinnamyl alcohol, also known as 3-phenyl-2-propen-1-ol or styrylcarbinol, belongs to the class of organic compounds known as cinnamyl alcohols. These are aromatic alcohols containing a 3-phenylprop-2-en-1-ol moiety. trans-Cinnamyl alcohol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, trans-cinnamyl alcohol is primarily located in the cytoplasm. trans-Cinnamyl alcohol is also a parent compound for other transformation products, including but not limited to, trans-p-coumaryl alcohol, 3, 4, 5-trimethoxy cinnamyl alcohol, and 3, 4-dimethoxycinnamyl alcohol. trans-Cinnamyl alcohol is a sweet, balsam, and cinnamic tasting compound that can be found in a number of food items such as komatsuna, nopal, catjang pea, and wild leek. This makes trans-cinnamyl alcohol a potential biomarker for the consumption of these food products.
Cinnamyl alcohol is a primary alcohol comprising an allyl core with a hydroxy substituent at the 1-position and a phenyl substituent at the 3-position (geometry of the C=C bond unspecified). It has a role as a plant metabolite.
Cinnamyl alcohol is a naturally occurring compound that is found within cinnamon. Due to the low levels found in cinnamon, cinnamyl alcohol is usually supplied as [DB14184] within commercial products. Cinnamyl alcohol has been shown to be a skin sensitizer, with a NOEL (No Effect Level) of ~4%. Sensitivity to cinnamyl alcohol may be identified with a clinical patch test.
Cinnamyl alcohol is a primary alcohol comprising an allyl core with a hydroxy substituent at the 1-position and a phenyl substituent at the 3-position (geometry of the C=C bond unspecified). It has a role as a plant metabolite.
Cinnamyl alcohol is a naturally occurring compound that is found within cinnamon. Due to the low levels found in cinnamon, cinnamyl alcohol is usually supplied as [DB14184] within commercial products. Cinnamyl alcohol has been shown to be a skin sensitizer, with a NOEL (No Effect Level) of ~4%. Sensitivity to cinnamyl alcohol may be identified with a clinical patch test.
Brand Name:
Vulcanchem
CAS No.:
104-54-1
VCID:
VC0047014
InChI:
InChI=1S/C9H10O/c10-8-4-7-9-5-2-1-3-6-9/h1-7,10H,8H2/b7-4+
SMILES:
C1=CC=C(C=C1)C=CCO
Molecular Formula:
C9H10O
Molecular Weight:
134.17 g/mol
2-Propen-1-ol, 3-phenyl-
CAS No.: 104-54-1
Reference Standards
VCID: VC0047014
Molecular Formula: C9H10O
Molecular Weight: 134.17 g/mol
| CAS No. | 104-54-1 |
|---|---|
| Product Name | 2-Propen-1-ol, 3-phenyl- |
| Molecular Formula | C9H10O |
| Molecular Weight | 134.17 g/mol |
| IUPAC Name | (E)-3-phenylprop-2-en-1-ol |
| Standard InChI | InChI=1S/C9H10O/c10-8-4-7-9-5-2-1-3-6-9/h1-7,10H,8H2/b7-4+ |
| Standard InChIKey | OOCCDEMITAIZTP-QPJJXVBHSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)/C=C/CO |
| SMILES | C1=CC=C(C=C1)C=CCO |
| Canonical SMILES | C1=CC=C(C=C1)C=CCO |
| Boiling Point | 250.0 °C @ 760 MM HG |
| Colorform | NEEDLES OR CRYSTAL MASS WHITE TO YELLOWISH SOLID WHITE NEEDLES FROM PETROLEUM ETHER |
| Density | d204 1.04 1.0397 @ 35 °C/35 °C |
| Flash Point | 126 °C |
| Melting Point | 33.0 °C 33 °C 33°C |
| Physical Description | Liquid Solid White to yellowish crystalline solid, warm-balsamic, floral, sweet odou |
| Description | trans-Cinnamyl alcohol, also known as 3-phenyl-2-propen-1-ol or styrylcarbinol, belongs to the class of organic compounds known as cinnamyl alcohols. These are aromatic alcohols containing a 3-phenylprop-2-en-1-ol moiety. trans-Cinnamyl alcohol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, trans-cinnamyl alcohol is primarily located in the cytoplasm. trans-Cinnamyl alcohol is also a parent compound for other transformation products, including but not limited to, trans-p-coumaryl alcohol, 3, 4, 5-trimethoxy cinnamyl alcohol, and 3, 4-dimethoxycinnamyl alcohol. trans-Cinnamyl alcohol is a sweet, balsam, and cinnamic tasting compound that can be found in a number of food items such as komatsuna, nopal, catjang pea, and wild leek. This makes trans-cinnamyl alcohol a potential biomarker for the consumption of these food products. Cinnamyl alcohol is a primary alcohol comprising an allyl core with a hydroxy substituent at the 1-position and a phenyl substituent at the 3-position (geometry of the C=C bond unspecified). It has a role as a plant metabolite. Cinnamyl alcohol is a naturally occurring compound that is found within cinnamon. Due to the low levels found in cinnamon, cinnamyl alcohol is usually supplied as [DB14184] within commercial products. Cinnamyl alcohol has been shown to be a skin sensitizer, with a NOEL (No Effect Level) of ~4%. Sensitivity to cinnamyl alcohol may be identified with a clinical patch test. |
| Shelf Life | IS OXIDIZED SLOWLY ON EXPOSURE TO HEAT, LIGHT, & AIR |
| Solubility | FREELY SOL IN ALC, ETHER, OTHER COMMON ORGANIC SOLVENTS; SOL IN WATER, GLYCEROL; CLEARLY SOL IN 3 VOL 50% ALC insoluble to slightly soluble in water; soluble in oils moderately soluble (in ethanol) |
| Synonyms | 3-Phenyl-2-propen-1-ol; 1-Phenyl-3-hydroxy-1-propene; 1-Phenylprop-1-en-3-ol; 3-Hydroxy-1-phenylprop-1-ene; 3-Phenyl-2-propen-1-ol; 3-Phenyl-2-propene-1-ol; 3-Phenyl-2-propenol; 3-Phenylallyl Alcohol; Cinnamic Alcohol; NSC 623440; NSC 8775; Styrone; |
| Vapor Pressure | 0.02 mmHg |
| PubChem Compound | 5315892 |
| Last Modified | Nov 11 2021 |
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